Cas no 1192569-90-6 (2-(Cyclopropylmethoxy)pyrimidine-5-carbaldehyde)

• Product Name: 2-(Cyclopropylmethoxy)pyrimidine-5-carbaldehyde
• CAS No: 1192569-90-6
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD26843559
• CID: 4562588
• Update Time: 2025-06-30

2-(Cyclopropylmethoxy)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethoxy)pyrimidine-5-carbaldehyde
• SY236846
• 2-(Cyclopropylmethoxy)pyrimidine-5-carbaldehyde

• MDL： MFCD26843559
• Inchi： 1S/C9H10N2O2/c12-5-8-3-10-9(11-4-8)13-6-7-1-2-7/h3-5,7H,1-2,6H2
• InChI Key： IOSOHXWZMSCSEJ-UHFFFAOYSA-N
• SMILES： O(C1N=CC(C=O)=CN=1)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(Cyclopropylmethoxy)pyrimidine-5-carbaldehyde

Introduction to 2-(Cyclopropylmethoxy)pyrimidine-5-carbaldehyde (CAS No. 1192569-90-6)

2-(Cyclopropylmethoxy)pyrimidine-5-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1192569-90-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde features a pyrimidine core substituted with a cyclopropylmethyl ether group and a formyl functional group at the 5-position, making it a versatile intermediate in the synthesis of biologically active molecules.

The structural attributes of 2-(Cyclopropylmethoxy)pyrimidine-5-carbaldehyde contribute to its utility in the development of novel therapeutic agents. The pyrimidine scaffold is a privileged structure in drug design, frequently incorporated into nucleoside analogs and kinase inhibitors due to its ability to mimic natural nucleobases and interact with biological targets. The presence of the cyclopropylmethyl ether moiety enhances lipophilicity, potentially improving membrane permeability and oral bioavailability, while the aldehyde group serves as a reactive handle for further functionalization via condensation reactions.

In recent years, 2-(Cyclopropylmethoxy)pyrimidine-5-carbaldehyde has garnered attention in the synthesis of antiviral and anticancer compounds. Its framework is analogous to several known pharmacophores, such as those found in Janus kinase (JAK) inhibitors and DNA polymerase inhibitors. For instance, derivatives of this compound have been explored as potential inhibitors of viral proteases, particularly in the context of emerging infectious diseases where rapid development of targeted therapies is critical.

One notable application lies in its role as a precursor for pyrimidine-based scaffolds that modulate enzyme activity. The aldehyde functionality allows for facile Schiff base formation with amines, yielding imines that can be further elaborated into more complex structures. This adaptability has been leveraged in the design of small-molecule probes for biochemical assays, enabling researchers to investigate enzyme mechanisms and identify novel drug targets.

Advances in computational chemistry have further highlighted the synthetic potential of 2-(Cyclopropylmethoxy)pyrimidine-5-carbaldehyde. Molecular modeling studies suggest that its cyclopropyl substituent can engage in favorable interactions with protein binding pockets, enhancing binding affinity. Such insights have guided the optimization of lead compounds toward improved pharmacokinetic profiles and target specificity.

The compound’s relevance extends to agrochemical applications as well. Pyrimidine derivatives are widely used in crop protection agents due to their efficacy against pests and pathogens. Modifications of 2-(Cyclopropylmethoxy)pyrimidine-5-carbaldehyde have yielded promising candidates for next-generation pesticides, combining potency with environmental safety—a growing priority in global agriculture.

From a synthetic chemistry perspective, 2-(Cyclopropylmethoxy)pyrimidine-5-carbaldehyde exemplifies the strategic use of functional group interconversions. Its preparation typically involves multi-step sequences starting from readily available precursors, such as cyclopropanecarboxaldehyde and malononitrile derivatives. Catalytic methods have been developed to streamline these transformations while maintaining high regioselectivity, underscoring the compound’s importance as a building block in industrial-scale synthesis.

Recent patents highlight innovative applications of this compound in medicinal chemistry. For example, one patent describes its use in generating libraries of pyrimidine-based kinase inhibitors through automated parallel synthesis. Such high-throughput approaches accelerate drug discovery pipelines by rapidly screening thousands of derivatives for biological activity.

The versatility of 2-(Cyclopropylmethoxy)pyrimidine-5-carbaldehyde is further demonstrated by its incorporation into prodrug formulations designed for controlled release. By masking the aldehyde group with stabilizing ligands, researchers have developed prodrugs that enhance bioavailability or target specific tissues upon metabolic activation—a strategy increasingly employed in modern therapeutics.

Eco-friendly synthetic routes continue to evolve, with green chemistry principles being applied to 2-(Cyclopropylmethoxy)pyrimidine-5-carbaldehyde production. Solvent-free reactions and biocatalytic methods have been explored to minimize waste generation without compromising yield or purity. These advancements align with global efforts toward sustainable pharmaceutical manufacturing.

The compound’s role in material science is another emerging frontier. Pyrimidine-based polymers exhibit unique electronic properties due to their conjugated systems, making them candidates for organic semiconductors and light-emitting diodes (OLEDs). Functionalized derivatives of 2-(Cyclopropylmethoxy)pyrimidine-5-carbaldehyde contribute to this growing field by providing tunable molecular architectures.

In conclusion,2-(Cyclopropylmethoxy)pyrimidine-5-carbaldehyde (CAS No. 1192569-90-6) represents a cornerstone molecule in interdisciplinary research spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural features enable diverse applications while remaining amenable to synthetic innovation—ensuring its continued relevance as industries evolve toward more sophisticated chemical solutions.